Cas no 1235638-46-6 (N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide)

• Product Name: N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide
• CAS No: 1235638-46-6
• MF: C₁₆H₁₇NOS
• MW: 271.377282857895
• CID: 6031964
• PubChem ID: 51055382
• Update Time: 2025-06-13

N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide
• N-cyclopropyl-2-methyl-N-[(thiophen-3-yl)methyl]benzamide
• SR-01000925519-1
• N-cyclopropyl-2-methyl-N-(thiophen-3-ylmethyl)benzamide
• SR-01000925519
• AKOS024522749
• F5854-4058
• 1235638-46-6

• Inchi： 1S/C16H17NOS/c1-12-4-2-3-5-15(12)16(18)17(14-6-7-14)10-13-8-9-19-11-13/h2-5,8-9,11,14H,6-7,10H2,1H3
• InChI Key： LOOQLZRVXBUMCS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C1C=CC=CC=1C)=O)C1CC1

Computed Properties

• Exact Mass: 271.10308534g/mol
• Monoisotopic Mass: 271.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide

Comprehensive Overview of N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide (CAS No. 1235638-46-6)

N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide (CAS No. 1235638-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and thiophene moieties, exhibits promising properties for drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further investigation in targeted therapies and sustainable agriculture.

The chemical structure of N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide combines a benzamide core with a thiophene ring and a cyclopropyl group, offering a versatile scaffold for modifications. This design is often explored in medicinal chemistry to enhance binding affinity and selectivity toward biological targets. Recent studies highlight its potential in addressing antibiotic resistance and neurodegenerative diseases, aligning with global health priorities. Additionally, its agrochemical applications are being studied for pest control solutions that are both effective and environmentally friendly.

In the context of synthetic chemistry, CAS No. 1235638-46-6 serves as a valuable intermediate for constructing more complex molecules. Its thiophene component is particularly noteworthy, as this heterocycle is frequently utilized in electronic materials and organic semiconductors. With the growing demand for sustainable electronics, researchers are investigating how derivatives of this compound could contribute to green technology innovations.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide and ensure its purity. These methods are essential for quality control in pharmaceutical manufacturing and material science research, where precision is paramount.

From a commercial perspective, CAS No. 1235638-46-6 is available through specialized chemical suppliers, catering to the needs of research institutions and industrial laboratories. Its pricing and availability often depend on factors like synthesis scalability and market demand. As interest in custom synthesis and molecular design grows, this compound is likely to see increased adoption in diverse scientific fields.

Environmental and safety considerations are also integral to the discussion around N-cyclopropyl-2-methyl-N-(thiophen-3-yl)methylbenzamide. While it is not classified as hazardous, proper handling protocols are recommended to minimize risks. The compound's biodegradability and ecotoxicology profile are subjects of ongoing research, particularly in light of stricter environmental regulations and the push for green chemistry practices.

Looking ahead, the potential of CAS No. 1235638-46-6 extends beyond current applications. Innovations in computational chemistry and AI-driven drug discovery could unlock new uses for this compound, such as in personalized medicine or smart materials. Collaborative efforts between academia and industry will be key to realizing its full potential, making it a compound to watch in the coming years.